Cas no 850340-83-9 (5-sulfamoylthiophene-2-carboxamide)

• Product Name: 5-sulfamoylthiophene-2-carboxamide
• CAS No: 850340-83-9
• MF: C₅H₆N₂O₃S₂
• MW: 206.242738246918
• CID: 4227529
• PubChem ID: 22902027
• Update Time: 2025-04-24

5-sulfamoylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, 5-(aminosulfonyl)-
• 5-sulfamoylthiophene-2-carboxamide
• G26596
• SCHEMBL8871784
• 850340-83-9
• CHEMBL4562779
• CS-0260283
• EN300-74866
• AJB34083
• AKOS026728062

• Inchi： 1S/C5H6N2O3S2/c6-5(8)3-1-2-4(11-3)12(7,9)10/h1-2H,(H2,6,8)(H2,7,9,10)
• InChI Key： CESCDUQYTCBDKP-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)SC(S(N)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 205.98198440Da
• Monoisotopic Mass: 205.98198440Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 140Ų

5-sulfamoylthiophene-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides